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Compound of Interest

Compound Name: 2-Bromo-4-chloropyridin-3-amine

Cat. No.: B1290170 Get Quote

Essential Safety and Handling Guide for 2-Bromo-4-
chloropyridin-3-amine
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 2-Bromo-4-chloropyridin-3-amine (CAS No. 357263-45-7). Adherence to these

guidelines is essential for ensuring laboratory safety, minimizing exposure risk, and maintaining

regulatory compliance. This compound is classified as hazardous and requires careful handling

by trained personnel in a controlled laboratory environment.

Hazard Identification and Classification
2-Bromo-4-chloropyridin-3-amine is classified under the Globally Harmonized System (GHS)

with the following primary hazards.[1]
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Hazard Class GHS Code Description Pictogram

Acute Toxicity, Oral H302 Harmful if swallowed
GHS07 (Exclamation

Mark)

Skin

Corrosion/Irritation
H315 Causes skin irritation

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation
H318

Causes serious eye

damage
GHS05 (Corrosion)

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation

GHS07 (Exclamation

Mark)

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety when handling 2-Bromo-4-chloropyridin-3-amine.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage.[2]

[3][4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, which

can cause irritation.[5][6][7]

Body Protection
A laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.[7]

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood. A NIOSH-approved

respirator may be necessary

for large quantities or if

engineering controls are

insufficient.[5][8]

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.[9]
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Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural workflow for the safe handling of 2-Bromo-4-
chloropyridin-3-amine from receipt to disposal.

Preparation and Engineering Controls
Ventilation: Ensure a chemical fume hood is operational and available.[5][6] Verify that an

emergency eyewash station and safety shower are accessible and unobstructed.

Area Designation: Designate a specific area for handling the compound to contain potential

spills.

Donning Personal Protective Equipment
Before handling, put on all required PPE as specified in the table above.

Handling the Compound
Weighing and Transfer: Conduct all weighing and transfers of the solid compound within a

chemical fume hood to control dust and vapors.

Avoid Inhalation and Contact: Avoid breathing dust and direct contact with skin and eyes.[2]

[3]

Container Management: Keep the container tightly closed when not in use.[2][10]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][3]

Remove contaminated clothing. If skin irritation persists, seek medical attention.

Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, holding

the eyelids open.[2][3] Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Inhalation: Move the individual to fresh air.[2][3] If breathing is difficult, provide oxygen. Seek

medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[11] Seek immediate

medical attention.[10]

Spill Management
Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a designated, labeled hazardous waste container.[12]

Large Spills: Evacuate the area and prevent entry. Contact your institution's environmental

health and safety department for assistance with cleanup.

Disposal Plan
Proper disposal of 2-Bromo-4-chloropyridin-3-amine and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Designate a specific, labeled waste container for "Halogenated Organic Solid Waste."[13]

Do not mix this waste with non-halogenated chemical waste.[13]

Waste Collection
Collect all waste, including the pure compound, contaminated materials (e.g., weighing

paper, gloves, paper towels), and spill cleanup debris, in the designated hazardous waste

container.[12][14]

Labeling of Waste Containers
Immediately label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2-Bromo-4-chloropyridin-3-amine"

The approximate quantity of the waste

The date the waste was first added to the container
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The name of the principal investigator and the laboratory location

Storage of Chemical Waste
Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.[13]

The SAA should be in a well-ventilated area, away from sources of ignition and incompatible

materials.[12]

Final Disposal
Arrange for the collection of the hazardous waste container by a licensed environmental

waste management company.[12]

All disposal must be in accordance with local, state, and federal regulations. Do not dispose

of this chemical in the regular trash or down the sanitary sewer.[12]

Disposal of Empty Containers
An empty container that held 2-Bromo-4-chloropyridin-3-amine must also be disposed of

as hazardous waste unless it has been triple-rinsed with a suitable solvent.[13] The rinsate

must be collected as hazardous waste.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-4-chloropyridin-3-amine.
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Caption: Workflow for handling 2-Bromo-4-chloropyridin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1290170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

